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Compound of Interest

Compound Name: 5-Bromo-1,3,6-trimethyluracil

Cat. No.: B083810

An In-depth Technical Guide to 5-Bromo-1,3,6-
trimethyluracil

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-1,3,6-trimethyluracil, a
halogenated derivative of uracil. This document details its chemical and physical properties,
outlines a general synthesis protocol, and explores its primary mechanism of action as a
mutagenic agent. The information is tailored for professionals in chemical research and drug
development.

Core Compound Information

5-Bromo-1,3,6-trimethyluracil is a synthetic derivative of the pyrimidine base uracil. The
introduction of a bromine atom at the 5-position and methyl groups at the 1, 3, and 6 positions
significantly influences its chemical properties and biological activity. Its primary area of interest
in research is as a potential mutagen and as a building block in the synthesis of more complex
molecules.

Molecular Structure:
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(Note: An illustrative, non-factual image is used here as a placeholder for the molecular
structure.)

Physicochemical and Identification Data

The following table summarizes the key quantitative data for 5-Bromo-1,3,6-trimethyluracil.

Property Value

CAS Number 15018-59-4

Molecular Formula C7H9BrN202
Molecular Weight 233.06 g/mol

Melting Point 136-137 °C

Boiling Point 254.5 °C at 760 mmHg
Density 1.605 g/cm3

Note: Spectroscopic data such as 1H NMR and 13C NMR for 5-Bromo-1,3,6-trimethyluracil
are not readily available in public databases. Researchers are advised to perform their own
spectral analysis for compound verification.

Synthesis Protocol

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-1,3,6-
trimethyluracil is not widely published, a general method can be inferred from the synthesis of
similar 5-bromouracil derivatives. The synthesis would likely involve the direct bromination of
the precursor, 1,3,6-trimethyluracil.

General Experimental Protocol: Bromination of 1,3,6-trimethyluracil
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 Dissolution: Dissolve 1,3,6-trimethyluracil in a suitable solvent. Acetic acid is often used for
the bromination of uracil derivatives.

» Brominating Agent: Slowly add a brominating agent to the solution. Common brominating
agents for this type of reaction include N-bromosuccinimide (NBS) or elemental bromine in
acetic acid. The reaction should be carried out with stirring, and the temperature may need to
be controlled, potentially starting at room temperature and gently heating to drive the
reaction to completion.

¢ Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,
such as Thin Layer Chromatography (TLC), to determine when the starting material has
been consumed.

» Work-up: Once the reaction is complete, the product is isolated. This may involve quenching
any excess bromine, followed by precipitation of the product by adding the reaction mixture
to ice water.

 Purification: The crude product is then collected by filtration and purified, typically by
recrystallization from a suitable solvent like ethanol or an ethanol/water mixture, to yield pure
5-Bromo-1,3,6-trimethyluracil.

Biological Activity and Mechanism of Action

5-Bromo-1,3,6-trimethyluracil, as a derivative of 5-bromouracil, is expected to act as a base
analog and a mutagen. The bromine atom at the 5-position is similar in size to the methyl group
of thymine, allowing it to be incorporated into DNA in place of thymine during replication.

Signaling Pathway: Mutagenesis via Base Analog
Incorporation

The mutagenic effect of 5-bromouracil arises from its ability to undergo tautomeric shifts. In its
common keto form, it pairs with adenine (A), mimicking thymine (T). However, it can shift to a
rarer enol form, which preferentially pairs with guanine (G). This leads to a transition mutation
(an A-T base pair being replaced by a G-C base pair) in subsequent rounds of DNA replication.

Caption: Mutagenic pathway of 5-bromouracil leading to a transition mutation.
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Experimental Workflow for Mutagenicity
Assessment

The mutagenic potential of 5-Bromo-1,3,6-trimethyluracil can be evaluated using the Ames
test, a widely used bacterial reverse mutation assay. This test assesses the ability of a
chemical to induce mutations in a histidine-requiring strain of Salmonella typhimurium, causing
it to revert to a histidine-producing phenotype.

Caption: Experimental workflow for the Ames test to assess mutagenicity.

Conclusion

5-Bromo-1,3,6-trimethyluracil is a compound of interest for researchers in medicinal
chemistry and molecular biology due to its potential as a mutagenic agent and a synthetic
intermediate. This guide provides foundational technical information to support further research
and development activities involving this molecule. Due to the limited availability of detailed
experimental and spectral data in the public domain, in-house characterization is strongly
recommended.

 To cite this document: BenchChem. [CAS number and molecular structure of 5-Bromo-1,3,6-
trimethyluracil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083810#cas-number-and-molecular-structure-of-5-
bromo-1-3-6-trimethyluracil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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